Cas no 1603053-38-8 (Ethanone, 1-(4-aminotetrahydro-3-furanyl)-)

• Product Name: Ethanone, 1-(4-aminotetrahydro-3-furanyl)-
• CAS No: 1603053-38-8
• MF: C₆H₁₁NO₂
• MW: 129.157041788101
• CID: 5291234
• Update Time: 2025-10-29

Ethanone, 1-(4-aminotetrahydro-3-furanyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(4-aminotetrahydro-3-furanyl)-

• Inchi： 1S/C6H11NO2/c1-4(8)5-2-9-3-6(5)7/h5-6H,2-3,7H2,1H3
• InChI Key： AKMVHINFVPLBAU-UHFFFAOYSA-N
• SMILES： C(=O)(C1C(N)COC1)C

Additional information on Ethanone, 1-(4-aminotetrahydro-3-furanyl)-

Ethanone, 1-(4-Aminotetrahydro-3-Furanyl) (CAS No. 1603053-38-8)

Ethanone, 1-(4-aminotetrahydro-3-furanyl), also known by its CAS number 1603053-38-8, is a chemical compound that has garnered significant attention in recent scientific research due to its unique properties and potential applications. This compound belongs to the class of furan derivatives and contains an ethanone group attached to a tetrahydrofuran ring with an amino substituent. The structure of this compound makes it a versatile molecule with potential applications in pharmaceuticals, agrochemicals, and material science.

The synthesis of Ethanone, 1-(4-aminotetrahydro-3-furanyl) involves a series of carefully controlled reactions to ensure high purity and stability. Recent advancements in synthetic chemistry have enabled the production of this compound with improved yields and reduced environmental impact. Researchers have explored various methods, including catalytic hydrogenation and enzymatic transformations, to optimize the synthesis process. These methods not only enhance the efficiency of production but also align with the growing demand for sustainable chemical manufacturing practices.

One of the most promising applications of Ethanone, 1-(4-aminotetrahydro-3-furanyl) lies in its potential as a precursor for bioactive molecules. Studies have shown that this compound can serve as a building block for the synthesis of complex natural products and drug candidates. For instance, its ability to form stable amine bonds makes it an ideal intermediate in the development of peptide-based therapeutics. Recent research has highlighted its role in the synthesis of novel antibiotics and anticancer agents, underscoring its importance in drug discovery.

In addition to its pharmaceutical applications, Ethanone, 1-(4-aminotetrahydro-3-furanyl) has also found utility in agrochemicals. Its ability to interact with plant enzymes and influence metabolic pathways has led to its exploration as a potential growth regulator or pest control agent. Field trials conducted in controlled environments have demonstrated promising results, suggesting that this compound could play a significant role in sustainable agriculture.

The structural uniqueness of Ethanone, 1-(4-aminotetrahydro-3-furanyl) also makes it an attractive candidate for material science applications. Researchers have investigated its use as a monomer in polymer synthesis, where its functional groups can contribute to the development of advanced materials with tailored properties. For example, polymers incorporating this compound have shown enhanced mechanical strength and thermal stability, making them suitable for high-performance applications.

From an environmental perspective, the ecological impact of Ethanone, 1-(4-Aminotetrahydro-3-Furanyl) has been a topic of interest among scientists. Studies have been conducted to assess its biodegradability and toxicity levels under various conditions. Preliminary findings suggest that this compound exhibits moderate biodegradability under aerobic conditions, which is encouraging for its safe disposal and minimal environmental footprint.

In conclusion, Ethanone, 1-(4-Aminotetrahydro-3-Furanyl) (CAS No. 1603053-38-8) is a multifaceted compound with diverse applications across multiple industries. Its unique chemical structure and versatile reactivity make it a valuable asset in modern chemistry. As research continues to uncover new potentials for this compound, it is poised to play an increasingly important role in advancing scientific innovation and addressing global challenges.